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IEICO derivatives are a class of non-fullerene acceptors (NFAs) characterized by their narrow bandgap

and strong infrared absorption. Their primary application in tandem solar cells is to serve as the infrared-

absorbing material in the rear sub-cell, enabling more efficient use of the solar spectrum.

Key Functions and Mechanisms

The table below summarizes the core functions and benefits of using IEICO derivatives as interfacial

modifiers or acceptors in solar cells.

Function Mechanism

Benefit

Infrared Extends absorption spectrum to 1050 nm via
Absorption [1] molecular design (e.g., inserting double bonds,
fluorine/chlorine substitution).

Interfacial Serves as a communication bridge between
Bridging [2] perovskite and PCes1BM layers via functional
groups.

Broadens light harvesting;
increases short-circuit current
density (Jsc).

Passivates defects at both
layers; improves electron
transport and extraction.
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Function Mechanism Benefit

Defect Functional groups (e.g., IC-4Cl) coordinate with Reduces non-radiative

Passivation [2]  undercoordinated Pb2* ions on the perovskite recombination; enhances open-
surface. circuit voltage (Voc).

Morphology Optimizes crystallization of perovskite and Enhances film quality and device

Control [2] improves uniformity of the subsequent electron stability.

transport layer.

Experimental Protocols

While a direct protocol for IEICO-2F is not available, the following methodologies for its derivatives
provide a practical experimental framework. The workflow for the anti-solvent strategy is summarized in the

diagram below.
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Diagram 1: Anti-solvent strategy workflow for interfacial modification

¢ 1. Solution Preparation: Dissolve the IEICO derivative (e.g., IEICO-4CIl) in a low-polarity solvent like
chlorobenzene (CB) to create the anti-solvent solution [2].

¢ 2. Anti-solvent Treatment: During the spin-coating of the perovskite precursor film, dispense the
IEICO-CB solution as the anti-solvent. This induces perovskite crystallization while depositing the
IEICO molecules at the interface [2].

e 3. Layer Stacking: Proceed with the deposition of the subsequent layers, such as the PCe1BM
electron transport layer and electrodes, as per standard device fabrication procedures [2].

Performance and Operational Stability
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The implementation of these protocols has led to significant performance improvements, as detailed below.

Material/Strategy Device Architecture Key Outcome Reference
BTPV-4F (Y6-derived) Tandem Organic Solar PCE of 16.4% with good [1]

Cell photostability [1].
IEICO-4CI as interface Inverted Perovskite Solar PCE of 25.46%; retained >87% [2]
bridge Cell initial efficiency after 3000 hours

[2].

Bilayer Passivation Perovskite/Silicon PCE of 31.6%; 95% retention after  [3]
(AIOX/PDAI2) Tandem Solar Cell 1000 h MPPT [3].

Conclusion and Future Perspectives

[EICO derivatives demonstrate great potential in advancing tandem solar cell technology through their role

as infrared-absorbing materials and multifunctional interfacial modifiers. Future research may focus on:

e Molecular Tailoring: Fine-tuning the structure of IEICO-2F specifically to optimize its energy levels,
absorption profile, and interaction with adjacent layers.

¢ Systematic Protocols: Developing and publishing detailed application notes for IEICO-2F, building
on the established methods for its analogs.

e Broadening Applications: Exploring the use of these molecules in other optoelectronic devices,
such as photodetectors and light-emitting diodes (LEDS) [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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